Cas no 199102-80-2 (2,3-Dimethoxybenzoylacetonitrile)
2,3-Dimethoxybenzoylacetonitrile is a versatile organic compound with the molecular formula C11H11NO3, featuring a benzoylacetonitrile core substituted with methoxy groups at the 2- and 3-positions. This compound is particularly valuable in synthetic organic chemistry as a key intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its electron-rich aromatic ring and reactive nitrile group enable efficient participation in condensation, cyclization, and nucleophilic addition reactions. The methoxy substituents enhance its solubility in organic solvents and influence its electronic properties, making it useful in fine chemical synthesis. It is commonly employed in the development of bioactive molecules due to its structural flexibility and compatibility with various reaction conditions.
199102-80-2 structure
Product Name:2,3-Dimethoxybenzoylacetonitrile
CAS No:199102-80-2
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD02260815
CID:105575
PubChem ID:24702673
Update Time:2025-07-02
2,3-Dimethoxybenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2,3-dimethoxy-b-oxo-
- 2,3-Dimethoxbenzoylacetonitrile
- 2,3-Dimethoxybenzoylacetonitrile
- 3-(2,3-Dimethoxyphenyl)-3-oxopropanenitrile
- AC1Q4E1X
- I14-32487
- KB-83486
- MolPort-001-791-329
- PubChem11979
- 3-(2,3-Dimethoxyphenyl)-3-oxopropanenitrile, 3-(2,3-Dimethoxyphenyl)-3-oxopropionitrile
- AKOS000187968
- A4360
- Di-n-nonyldisulfide
- 199102-80-2
- DTXSID80640882
- MFCD02260815
- FT-0604178
-
- MDL： MFCD02260815
- Inchi： 1S/C11H11NO3/c1-14-10-5-3-4-8(11(10)15-2)9(13)6-7-12/h3-5H,6H2,1-2H3
- InChI Key： OHKYIUYPQIFGKN-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CC=1C(CC#N)=O)OC
Computed Properties
- Exact Mass: 205.074
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.3A^2
Experimental Properties
- Density: 1.147
- Boiling Point: 350.7°C at 760 mmHg
- Flash Point: 153.1°C
- Refractive Index: 1.517
2,3-Dimethoxybenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206994-1g |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 206994-2g |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 97% | 2g |
￡702.00 | 2022-03-01 | |
| Fluorochem | 206994-5g |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| TRC | D525988-10mg |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D525988-50mg |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D525988-100mg |
2,3-Dimethoxybenzoylacetonitrile |
199102-80-2 | 100mg |
$ 115.00 | 2022-06-05 | ||
| abcr | AB367010-1 g |
2,3-Dimethoxybenzoylacetonitrile, 97%; . |
199102-80-2 | 97% | 1 g |
€748.70 | 2023-07-19 | |
| abcr | AB367010-2 g |
2,3-Dimethoxybenzoylacetonitrile, 97%; . |
199102-80-2 | 97% | 2 g |
€1,187.50 | 2023-07-19 | |
| abcr | AB367010-1g |
2,3-Dimethoxybenzoylacetonitrile, 97%; . |
199102-80-2 | 97% | 1g |
€747.30 | 2025-04-20 | |
| abcr | AB367010-2g |
2,3-Dimethoxybenzoylacetonitrile, 97%; . |
199102-80-2 | 97% | 2g |
€1186.60 | 2025-04-20 |
2,3-Dimethoxybenzoylacetonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:199102-80-2)2,3-Dimethoxybenzoylacetonitrile
Order Number:A4360
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):298.0
Email:sales@amadischem.com
2,3-Dimethoxybenzoylacetonitrile Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:199102-80-2)2,3-Dimethoxybenzoylacetonitrile
Purity:99%
Quantity:5g
Price ($):298.0